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Compound Name: 10-HydroxytrImipramine

Cat. No.: B15288575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the quantitative analysis of 10-

Hydroxyimipramine in biological matrices, primarily human plasma or serum, using liquid

chromatography-tandem mass spectrometry (LC-MS/MS). This methodology is crucial for

therapeutic drug monitoring, pharmacokinetic studies, and toxicological screenings.

Introduction
10-Hydroxyimipramine is an active metabolite of the tricyclic antidepressant imipramine.[1][2]

Monitoring its concentration in biological fluids is essential for understanding the

pharmacokinetics and pharmacodynamics of imipramine, as both the parent drug and its

metabolites contribute to the therapeutic and toxic effects. LC-MS/MS offers high sensitivity

and selectivity for the accurate quantification of 10-Hydroxyimipramine.

Experimental Protocols
Sample Preparation: Protein Precipitation
Protein precipitation is a rapid and effective method for extracting 10-Hydroxyimipramine from

plasma or serum samples.

Materials:
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Human plasma or serum samples

Acetonitrile (ACN), HPLC grade

Internal Standard (IS) solution (e.g., deuterated 10-Hydroxyimipramine or a structurally

similar compound)

Microcentrifuge tubes (1.5 mL)

Vortex mixer

Centrifuge

Protocol:

Pipette 100 µL of plasma or serum into a 1.5 mL microcentrifuge tube.

Add 20 µL of the internal standard solution.

Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 water:acetonitrile

with 0.1% formic acid).

Vortex briefly and inject into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
Instrumentation:
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High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Tandem mass spectrometer (e.g., triple quadrupole) equipped with an electrospray ionization

(ESI) source

LC Parameters:

Parameter Value

Column
C18 reverse-phase column (e.g., 2.1 x 50
mm, 1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
5% B to 95% B over 5 minutes, hold for 2

minutes, then re-equilibrate

Flow Rate 0.4 mL/min

Column Temperature 40°C

| Injection Volume | 5 µL |

MS/MS Parameters: Multiple Reaction Monitoring (MRM) is used for quantification. The

precursor ion ([M+H]⁺) of 10-Hydroxyimipramine is selected in the first quadrupole (Q1),

fragmented in the collision cell (Q2), and specific product ions are monitored in the third

quadrupole (Q3).

Analyte
Precursor Ion (Q1)
m/z

Product Ion (Q3)
m/z

Collision Energy
(eV)

10-Hydroxyimipramine 297.2 252.2 20

10-Hydroxyimipramine 297.2 224.2 35

Internal Standard - - -
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Note: The exact m/z values and collision energies should be optimized for the specific

instrument used. The precursor ion for 10-Hydroxyimipramine ([M+H]⁺) is 297.2, and based on

fragmentation patterns of hydroxylated imipramine metabolites, prominent product ions are

expected at m/z 252.2 and 224.2.[3]

Quantitative Data Summary
The following table summarizes typical performance characteristics for the quantitative analysis

of hydroxylated metabolites of imipramine.

Parameter Typical Value Reference

Linearity Range 1 - 500 ng/mL [4]

Lower Limit of Quantification

(LLOQ)
1.5 ng/mL [5]

Intra-day Precision (%CV) < 15% [5]

Inter-day Precision (%CV) < 15% [5]

Accuracy (% bias) ± 15% [6]

Recovery > 85%

Experimental Workflow and Signaling Pathways
The following diagrams illustrate the experimental workflow for the analysis of 10-

Hydroxyimipramine and the metabolic pathway of imipramine.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma/Serum Sample Add Internal Standard Protein Precipitation (Acetonitrile) Centrifugation Collect Supernatant Evaporation Reconstitution Injection LC Separation MS/MS Detection (MRM) Quantification Reporting

Click to download full resolution via product page

Fig. 1: Experimental workflow for 10-Hydroxyimipramine analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15288575#mass-spectrometry-analysis-of-10-
hydroxyimipramine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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